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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Indium-110 (¹¹⁰In) is a neutron-deficient isotope of indium that undergoes radioactive decay,

primarily through electron capture and positron emission. This document provides a

comprehensive technical overview of the nuclear properties, decay characteristics, and

production of ¹¹⁰In, tailored for researchers, scientists, and professionals in drug development.

It includes detailed data on its decay scheme, half-life, and emitted radiations, alongside

methodologies for its production and experimental analysis.

Nuclear Properties of Indium-110
Indium-110 possesses a nucleus with 49 protons and 61 neutrons. It exists in a ground state

and a metastable isomeric state, each with distinct nuclear properties.

Table 1: Key Nuclear Properties of Indium-110 and its Isomer
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Property ¹¹⁰In (Ground State) ¹¹⁰ᵐIn (Isomer)

Half-life 4.92(8) hours[1] 69.1(5) minutes[1][2]

Decay Mode
100% Electron Capture (EC) /

Positron (β+) Emission[1]

100% Electron Capture (EC) /

Positron (β+) Emission[2]

Decay Energy (Q) 3.878(11) MeV[1] Not explicitly stated

Spin and Parity (Jπ) 7+[1] 2+[2]

Daughter Nuclide ¹¹⁰Cd[1] ¹¹⁰Cd[2]

Excitation Energy 0 keV 62.08(4) keV[1][2]

Decay Characteristics and Scheme
Indium-110 decays exclusively to Cadmium-110 (¹¹⁰Cd) via electron capture and positron

emission. The decay of the 7+ ground state of ¹¹⁰In populates various excited states of ¹¹⁰Cd,

which then de-excite by emitting gamma rays. The decay of the 2+ isomeric state also leads to

¹¹⁰Cd.

Gamma Radiation
The decay of ¹¹⁰In is associated with the emission of several gamma rays of characteristic

energies and intensities. These emissions are crucial for the identification and quantification of

the isotope.

Table 2: Principal Gamma-Ray Emissions from the Decay of ¹¹⁰In

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.nndc.bnl.gov/nds/docs/NDSPolicies.pdf
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.nndc.bnl.gov/nds/docs/NDSPolicies.pdf
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.nndc.bnl.gov/nds/docs/NDSPolicies.pdf
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.nndc.bnl.gov/nds/docs/NDSPolicies.pdf
https://www.researchgate.net/publication/369420867_Systematic_study_of_p_n_and_p_2n_reactions_on_110Cd
https://www.nndc.bnl.gov/nds/docs/NDSPolicies.pdf
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#indium-110-a-technical-guide-to-its-nuclear-properties-and-decay-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy (keV) Intensity (%)

657.7622 98.3

707.40 -

884.685 -

937.493 -

2129.53 -

2211.49 -

2317.54 -

(Note: A comprehensive list with intensities for

all gamma rays requires detailed analysis of the

Nuclear Data Sheets for A=110. The provided

table lists the most prominent gamma ray and

other identified emissions.)[3][4][5]

Decay Scheme Diagram
The following diagram illustrates the decay of the Indium-110 ground state to the excited levels

of Cadmium-110.
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Click to download full resolution via product page

Caption: Simplified decay scheme of Indium-110.

Production of Indium-110
Indium-110 is typically produced in a cyclotron by bombarding a cadmium target with protons.

The primary nuclear reaction is ¹¹⁰Cd(p,n)¹¹⁰In.

Experimental Protocol for Production
1. Target Preparation:

A thin foil of natural or isotopically enriched Cadmium-110 (¹¹⁰Cd) is used as the target

material. The thickness of the foil is optimized based on the proton beam energy to maximize

the yield of ¹¹⁰In while minimizing the production of impurities.

2. Irradiation:

The cadmium target is irradiated with a proton beam of a specific energy, typically in the

range of 14-16 MeV.[1] The beam current and irradiation time are adjusted to achieve the

desired activity of ¹¹⁰In. A stacked-foil activation technique can be employed to measure the

production cross-sections at various proton energies.[4] Copper foils are often included in

the stack as energy degraders and for beam monitoring.[1]

3. Radiochemical Separation:

Following irradiation, the indium radioisotopes are chemically separated from the bulk

cadmium target material. A common method involves dissolving the target in an appropriate

acid (e.g., HCl) and utilizing ion exchange chromatography.

For instance, a simple radiochemical method using a Dowex 50 X 8 cation exchanger can

achieve a separation yield of over 98% for radioindium from cadmium.[3][6] The separation is

based on the differential sorption of indium and cadmium ions in a dilute HCl solution.
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Caption: Workflow for the production of Indium-110.

Experimental Methodologies for Characterization
Half-life Measurement
The half-life of ¹¹⁰In can be determined by measuring the decay of its characteristic gamma-ray

photopeaks over time.

Protocol:

Sample Preparation: A sample of the purified ¹¹⁰In is prepared for counting.
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Gamma-Ray Spectroscopy: The sample is placed in front of a high-purity germanium

(HPGe) detector, which is a semiconductor detector known for its excellent energy

resolution.[7][8] The detector is coupled to a multichannel analyzer (MCA) to acquire the

gamma-ray spectrum.

Data Acquisition: A series of gamma-ray spectra are acquired at regular time intervals. The

net counts in the full-energy peak of a prominent gamma-ray (e.g., 657.8 keV) are recorded

for each spectrum.

Data Analysis: The natural logarithm of the net counts is plotted against the decay time. The

data points should form a straight line, and the slope of this line corresponds to the decay

constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2)/λ.[9][10][11]

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is essential for identifying and quantifying ¹¹⁰In and any potential

radionuclidic impurities.

Protocol:

Detector System: A calibrated HPGe detector is used. The detector is typically cooled with

liquid nitrogen to reduce thermal noise and improve resolution.[12][13]

Energy and Efficiency Calibration: The detector is calibrated for energy and efficiency using

standard radioactive sources with well-known gamma-ray energies and intensities.

Sample Measurement: The ¹¹⁰In sample is placed at a reproducible distance from the

detector, and a gamma-ray spectrum is acquired for a sufficient duration to obtain statistically

significant data.

Spectrum Analysis: The resulting spectrum is analyzed to identify the photopeaks

corresponding to the gamma rays emitted from the decay of ¹¹⁰In. The energy of each peak

is used for radionuclide identification, and the area of the peak is proportional to the activity

of the radionuclide.[14]
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Caption: Workflow for the characterization of Indium-110.

Conclusion
Indium-110, with its relatively short half-life and positron-emitting decay mode, holds potential

for applications in nuclear medicine, particularly in Positron Emission Tomography (PET). A

thorough understanding of its nuclear properties, decay characteristics, and production

methods is essential for its development and use in research and clinical settings. This guide

provides a foundational overview of these key technical aspects to support ongoing and future

investigations involving this radionuclide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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